molecular formula C15H21BO3 B1374399 4-Acetyl-2-methylphenylboronic acid pinacol ester CAS No. 1321848-43-4

4-Acetyl-2-methylphenylboronic acid pinacol ester

Cat. No. B1374399
CAS RN: 1321848-43-4
M. Wt: 260.14 g/mol
InChI Key: BDASTGOIWOBHGT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Chemical Reactions Analysis

Pinacol boronic esters, including 4-Acetyl-2-methylphenylboronic acid pinacol ester, are used in various chemical reactions. For instance, they are used in the catalytic protodeboronation of alkyl boronic esters . This process is paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation .

Mechanism of Action

The mechanism of action of 4-Acetyl-2-methylphenylboronic acid pinacol ester involves catalytic protodeboronation of alkyl boronic esters utilizing a radical approach . This process is paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation .

Safety and Hazards

The safety data sheet for a similar compound, 4-Acetamidophenylboronic acid pinacol ester, indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .

Future Directions

Pinacol boronic esters, including 4-Acetyl-2-methylphenylboronic acid pinacol ester, are highly valuable building blocks in organic synthesis . Future research may focus on developing more efficient protocols for the functionalizing deboronation of alkyl boronic esters . The development of new reactions involving these compounds could also be a promising area of research .

properties

IUPAC Name

1-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H21BO3/c1-10-9-12(11(2)17)7-8-13(10)16-18-14(3,4)15(5,6)19-16/h7-9H,1-6H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BDASTGOIWOBHGT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

B1(OC(C(O1)(C)C)(C)C)C2=C(C=C(C=C2)C(=O)C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H21BO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

260.14 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Acetyl-2-methylphenylboronic acid pinacol ester

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